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Compound of Interest

2-Oxa-5-azaspiro[3.5]nonane
Compound Name: )
hemioxalate

CAS No.: 1046153-04-1; 1523571-96-1

Cat. No.: B2976254

Get Quote

Executive Summary

2-Oxa-5-azaspiro[3.5]nonane hemioxalate (CAS: 1046153-04-1 / 1523571-96-1) is a
specialized spirocyclic building block used in medicinal chemistry.[1][2][3][4] As an organic
amine salt containing oxalate, it presents specific risks regarding acute toxicity, irritation, and
potential precipitation with calcium-rich waste streams.

Immediate Action Directive:

DO NOT dispose of down the drain.

DO NOT mix with strong oxidizers or calcium-containing waste (risk of insoluble precipitate
formation).

DO segregate as Solid Organic Hazardous Waste.

DO incinerate via a licensed chemical waste contractor.
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Chemical Profile & Hazard Identification

Before disposal, you must validate the waste stream based on the chemical's intrinsic
properties. This compound is a salt formed between a spirocyclic amine and oxalic acid.

Property Specification

Chemical Name 2-Oxa-5-azaspiro[3.5]nonane hemioxalate
CAS Number 1046153-04-1 (or 1523571-96-1)

Formula C16H28N206 (2:1 Salt)

Physical State White Solid / Powder

Acidity Acidic (due to oxalate component)

Warning Acute Tox. 4 (Oral) Skin Irrit. 2 Eye Irrit.
[4][5][6][7][8] 2A STOT SE 3 (Respiratory)

GHS Classification

Scientific Rationale for Hazards:

e Amine Component: The spirocyclic amine structure is biologically active and stable,
necessitating incineration to ensure complete thermal destruction of the pharmacophore.

o Oxalate Component: The hemioxalate counter-ion introduces systemic toxicity risks (renal) if
ingested and irritation potential. Crucially, oxalate anions (

) react rapidly with calcium ions (

) to form calcium oxalate, a highly insoluble precipitate that can clog waste lines or interfere
with liquid waste consolidation.

Waste Segregation & Characterization

Proper segregation is the single most critical step in laboratory safety. You must classify this
material correctly to prevent cross-reactivity in waste drums.

Classification Logic
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e RCRA Status (USA): This specific compound is not typically P-listed or U-listed. However, it
exhibits characteristics of toxicity and corrosivity (irritant).

e Waste Stream:Solid Organic Waste (Hazardous).

o Compatibility Group: Organic Acids / Amine Salts.

Segregation Decision Tree

The following diagram illustrates the logical flow for categorizing this specific waste to ensure it
ends up in the correct destruction stream.

Waste: 2-Oxa-5-azaspiro[3.5]nonane hemioxalate

Is the waste Solid or Liquid?

Solid (Powder/Crystals) Liquid (Solution)

'

Contains Calcium/Magnesium?

Is it mixed with Oxidizers?

0 Yes

Destination: Destination:
Solid Organic Waste Bin

(White/Yellow Label)

RISK: Insoluble Oxalates.
Segregate to prevent clogging.

DO NOT MIX.
Segregate into Oxidizer Waste.

Liquid Organic Waste
(Halogen-Free)

Click to download full resolution via product page

Figure 1: Decision logic for segregating spirocyclic amine salt waste. Note the critical check for

oxidizers and calcium.
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Operational Disposal Protocol

This protocol assumes you are disposing of 1-100g of solid material or small volumes of
reaction mixtures.

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

Applicable to: Expired reagent, weighing boats, contaminated gloves, paper towels.

* PPE Requirement: Wear nitrile gloves (double gloving recommended due to skin absorption
risk), safety goggles, and a lab coat. Use a fume hood to avoid inhaling dust (STOT SE 3
hazard).

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
solid waste drum.

o Why HDPE? It is resistant to the acidic nature of the oxalate salt.
e Labeling:
o Affix a hazardous waste label.[9]
o Chemical Name: Write out the full name. Do not use abbreviations like "Spiro-amine”.
o Hazards: Check "Toxic" and "Irritant".[10]
e Transfer:
o Transfer solid waste directly into the container.
o Do not sweep dust into general trash.

e Closure: Screw the lid tight. Wipe the exterior with a damp paper towel (dispose of the towel
in the same bin).

Scenario B: Liquid Waste (Reaction Mixtures)

Applicable to: Mother liquors or dissolved reagent.
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» Solvent Compatibility Check: Ensure the solvent is compatible with your facility's "Organic
Solvent" stream (usually non-halogenated).

e pH Check: The hemioxalate salt is acidic. If the waste solution is highly acidic (pH < 2),
neutralize it slightly (to pH 4—7) with Sodium Bicarbonate (

) before adding to a general organic waste drum to prevent corrosion of metal drums.

o Caution: Neutralization will generate
gas. Perform slowly in a hood.
o Precipitation Check: Ensure the waste drum does not contain Calcium Chloride (

) or other calcium salts.

o Mechanism:[4][9]
. This precipitate is like cement and can ruin waste pumps.

» Disposal: Pour into the "Non-Halogenated Organic" waste carboy.

Spill Response Procedures

In the event of a spill, immediate containment is required to prevent respiratory exposure to the

powder.
1. Alert & Protect Immediate 2. Containment Use Water/Ethanol _ SR ERVIER VTR g 4. Disposal
(Notify lab, PPE ON) (Cover with spill pad) gl (Avoid Dust Generation) (Seal in Bag -> Solid Waste)

Click to download full resolution via product page
Figure 2: Emergency response workflow for solid powder spills.
Detailed Spill Steps:

o Evacuate & Ventilate: If a large amount of dust is airborne, leave the area for 15 minutes to
allow the HVAC system to clear the air.
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o Wet Method: Do not dry sweep. Cover the spill with a paper towel dampened with water or
ethanol. This prevents dust generation.[8][10][11]

e Scoop & Bag: Scoop the wet material and towels into a heavy-duty plastic bag.

» Decontaminate: Wipe the surface with a mild detergent (soap and water) to remove amine
residues.

Final Disposal: Place the sealed bag into the Solid Hazardous Waste container.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 53484586, 2-Oxa-5-azaspiro[3.5]nonane. Retrieved from [Link]

» U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act
(RCRA) Orientation Manual. Retrieved from [Link]

» National Research Council (2011).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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